Altinicline maleate
Altinicline maleate
Altinicline maleate is a potent neuronal nicotinic ACh receptor agonist that improves cognitive function in a MPTP-induced model of Parkinson's Disease in vivo.
Brand Name:
Vulcanchem
CAS No.:
192231-16-6
VCID:
VC0518184
InChI:
InChI=1S/C12H14N2.C4H4O4/c1-3-10-7-11(9-13-8-10)12-5-4-6-14(12)2;5-3(6)1-2-4(7)8/h1,7-9,12H,4-6H2,2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t12-;/m0./s1
SMILES:
CN1CCCC1C2=CN=CC(=C2)C#C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C16H18N2O4
Molecular Weight:
302.32 g/mol
Altinicline maleate
CAS No.: 192231-16-6
Cat. No.: VC0518184
Molecular Formula: C16H18N2O4
Molecular Weight: 302.32 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Altinicline maleate is a potent neuronal nicotinic ACh receptor agonist that improves cognitive function in a MPTP-induced model of Parkinson's Disease in vivo. |
|---|---|
| CAS No. | 192231-16-6 |
| Molecular Formula | C16H18N2O4 |
| Molecular Weight | 302.32 g/mol |
| IUPAC Name | (Z)-but-2-enedioic acid;3-ethynyl-5-[(2S)-1-methylpyrrolidin-2-yl]pyridine |
| Standard InChI | InChI=1S/C12H14N2.C4H4O4/c1-3-10-7-11(9-13-8-10)12-5-4-6-14(12)2;5-3(6)1-2-4(7)8/h1,7-9,12H,4-6H2,2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t12-;/m0./s1 |
| Standard InChI Key | BCPPKHPWLRPWBJ-OURKGEEVSA-N |
| Isomeric SMILES | CN1CCC[C@H]1C2=CN=CC(=C2)C#C.C(=C\C(=O)O)\C(=O)O |
| SMILES | CN1CCCC1C2=CN=CC(=C2)C#C.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN1CCCC1C2=CN=CC(=C2)C#C.C(=CC(=O)O)C(=O)O |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator